5-(methylcarbamoyl)pyridine-2-carboxylic acid
Overview
Description
Scientific Research Applications
Organic Synthesis
5-(Methylcarbamoyl)pyridine-2-carboxylic acid: is a versatile building block in organic synthesis. Its structure allows for various reactions including substitution, elimination, and coupling. This compound can be used to synthesize small molecules and macromolecules that are pivotal in the development of new pharmaceuticals .
Nanotechnology
In nanotechnology, 5-(methylcarbamoyl)pyridine-2-carboxylic acid can modify the surface of nanoparticles. This modification can promote dispersion and incorporation into larger nanocomposites, which is essential for creating functional materials with specific properties for use in electronics, catalysis, and energy storage .
Polymer Chemistry
This compound finds application as a monomer or an additive in polymer chemistry. It can influence the physical properties of synthetic and natural polymers, such as their thermal stability, mechanical strength, and solubility, which is crucial for tailoring materials for specific industrial applications .
Medicinal Chemistry
In medicinal chemistry, 5-(methylcarbamoyl)pyridine-2-carboxylic acid derivatives can be explored for their pharmacological activities. The pyridine ring is a common motif in drugs, and its modification can lead to compounds with potential antibacterial, antifungal, or anticancer activities .
Agricultural Chemistry
The compound’s derivatives can be utilized in the development of new pesticides and herbicides. Their ability to interfere with specific biological pathways in pests and weeds makes them candidates for safer and more effective agricultural chemicals .
Food Industry
As a flavoring agent or a preservative, derivatives of 5-(methylcarbamoyl)pyridine-2-carboxylic acid can enhance the taste and shelf-life of food products. Their structural similarity to naturally occurring compounds allows for their integration into various food items without significant changes to their flavor profiles .
Environmental Science
This compound can be used in environmental science for the remediation of pollutants. Its chemical properties may allow it to bind to and neutralize toxic substances, thereby reducing their impact on ecosystems .
Material Science
In material science, 5-(methylcarbamoyl)pyridine-2-carboxylic acid can be used to create advanced materials with unique electrical, optical, or mechanical properties. These materials can be applied in the development of sensors, coatings, and other technologies that require precise molecular engineering .
Mechanism of Action
Target of Action
It is known that pyridinecarboxylic acids, which this compound is a derivative of, are monocarboxylic derivatives of pyridine . These compounds have been used in various chemical reactions, suggesting they may interact with a wide range of molecular targets.
Mode of Action
It’s worth noting that pyridine-2-carboxylic acid has been used as an efficient catalyst in the synthesis of pyrazolo[3,4-b]quinolinones . This suggests that 5-(methylcarbamoyl)pyridine-2-carboxylic acid may also interact with its targets in a similar manner, potentially acting as a catalyst in certain biochemical reactions.
Biochemical Pathways
For instance, pyridine-2-carboxylic acid has been used as a catalyst in the synthesis of pyrazolo[3,4-b]quinolinones , suggesting that 5-(methylcarbamoyl)pyridine-2-carboxylic acid could potentially influence similar pathways.
Result of Action
For instance, pyridine-2-carboxylic acid has been used as a catalyst in the synthesis of pyrazolo[3,4-b]quinolinones , suggesting that 5-(methylcarbamoyl)pyridine-2-carboxylic acid could potentially have similar effects.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(methylcarbamoyl)pyridine-2-carboxylic acid involves the conversion of 2-pyridinecarboxylic acid to the desired product through a series of chemical reactions.", "Starting Materials": [ "2-pyridinecarboxylic acid", "methyl isocyanate", "sodium hydroxide", "acetic anhydride", "ethanol", "water" ], "Reaction": [ "Step 1: Dissolve 2-pyridinecarboxylic acid in ethanol and add sodium hydroxide to the solution. Heat the mixture to reflux for 2 hours.", "Step 2: Cool the mixture and filter the resulting solid. Wash the solid with water and dry it to obtain 2-pyridinecarboxylic acid.", "Step 3: Dissolve 2-pyridinecarboxylic acid in acetic anhydride and add methyl isocyanate to the solution. Heat the mixture to reflux for 4 hours.", "Step 4: Cool the mixture and pour it into water. Filter the resulting solid and wash it with water to obtain 5-(methylcarbamoyl)pyridine-2-carboxylic acid." ] } | |
CAS RN |
1154914-12-1 |
Product Name |
5-(methylcarbamoyl)pyridine-2-carboxylic acid |
Molecular Formula |
C8H8N2O3 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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